Cas no 1955541-11-3 (2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride)

• Product Name: 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride
• CAS No: 1955541-11-3
• MDL: MFCD30181310
• CID: 4631520
• PubChem ID: 122164267
• Update Time: 2025-06-27

2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride, Mixture of diastereomers
• 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride

• MDL： MFCD30181310

Additional information on 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride

2-(2,4-Dimethylphenyl)cyclobutan-1-amine Hydrochloride: A Comprehensive Overview

2-(2,4-Dimethylphenyl)cyclobutan-1-amine hydrochloride (CAS No. 1955541-11-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride consists of a cyclobutane ring substituted with an amine group and a 2,4-dimethylphenyl group. The presence of these functional groups imparts specific physicochemical properties that influence its behavior in biological systems. The hydrochloride salt form enhances its solubility and stability, which are crucial for its use in pharmaceutical formulations.

Recent studies have explored the pharmacological properties of 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a significant role in mood regulation and cognitive function. This interaction suggests that 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride may have therapeutic potential in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits potent analgesic activity in animal models of pain. The mechanism underlying this effect is thought to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling molecules.

The safety profile of 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride is another critical aspect of its evaluation. Toxicological studies have shown that this compound has a favorable safety margin when administered at therapeutic doses. However, as with any new chemical entity, further research is necessary to fully understand its long-term effects and potential side effects.

Clinical trials are currently underway to assess the efficacy and safety of 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride in human subjects. These trials aim to provide robust data on the compound's pharmacokinetics, pharmacodynamics, and therapeutic potential. Preliminary results from phase I trials have been promising, indicating that the compound is well-tolerated and exhibits the expected pharmacological effects.

The synthesis of 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclobutane ring followed by substitution with the amine and phenyl groups. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for meeting the demands of preclinical and clinical research.

In conclusion, 2-(2,4-dimethylphenyl)cyclobutan-1-amine hydrochloride (CAS No. 1955541-11-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that new insights will emerge regarding the mechanisms underlying its effects and its suitability for various medical applications.